Cas no 76653-13-9 (2-(4-Chloro-phenyl)-ethanesulfonyl chloride)

• Product Name: 2-(4-Chloro-phenyl)-ethanesulfonyl chloride
• CAS No: 76653-13-9
• MF: C₈H₈Cl₂O₂S
• MW: 239.118919372559
• CID: 1069612
• PubChem ID: 2757780
• Update Time: 2025-04-23

2-(4-Chloro-phenyl)-ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)ethanesulfonyl chloride
• 2-(4-CHLORO-PHENYL)-ETHANESULFONYL CHLORIDE
• 3-(4-CHLOROPHENYL)PROPANE-1-SULFONYL CHLORIDE
• (E)-2-(4-chlorophenyl)ethanesulfonyl chloride
• 2-(4-chlorophenyl)-ethanesulfonyl chloride
• 2-(4-chlorophenyl)-ethanesulphonyl chloride
• 2-(4-chlorophenyl)ethylsulfonyl chloride
• AB20714
• AC1MBWNI
• AG-B-86360
• CTK6H0078
• SBB099055
• SCHEMBL105528
• MFCD04117453
• EN300-256923
• DTXSID00374031
• AKOS006223421
• 76653-13-9
• 2-(4-chlorophenyl)ethanesulfonylChloride
• SY204644
• CS-0215525
• RDLOYHZHKDCZHO-UHFFFAOYSA-N
• 2-(4-CHLOROPHENYL)ETHANE-1-SULFONYL CHLORIDE
• G39015
• 2-(4-Chloro-phenyl)-ethanesulfonyl chloride

• MDL： MFCD04117453
• Inchi： 1S/C8H8Cl2O2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2
• InChI Key： RDLOYHZHKDCZHO-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 237.9622061g/mol
• Monoisotopic Mass: 237.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chloro-phenyl)-ethanesulfonyl chloride

Introduction to 2-(4-Chlorophenyl)ethanesulfonyl chloride (CAS No. 76653-13-9)

2-(4-Chlorophenyl)ethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 76653-13-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This sulfonyl chloride derivative features a 4-chlorophenyl group attached to an ethanesulfonyl moiety, making it a versatile intermediate in the synthesis of various biologically active molecules. The presence of the chlorosulfonyl group enhances its reactivity, particularly in nucleophilic substitution reactions, which is a critical aspect for medicinal chemists developing new drug candidates.

The compound's structure, characterized by a chlorinated aromatic ring and a sulfonyl chloride functionality, positions it as a valuable building block in the construction of heterocyclic compounds and sulfonamide derivatives. These derivatives are widely explored for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Recent advancements in synthetic methodologies have further highlighted the utility of 2-(4-Chlorophenyl)ethanesulfonyl chloride in constructing complex molecular architectures with high precision and efficiency.

In the context of modern drug discovery, sulfonyl chlorides serve as crucial reagents for introducing sulfonamide functionalities into target molecules. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous therapeutic agents approved by regulatory agencies worldwide. The 4-chlorophenyl substituent in 2-(4-Chlorophenyl)ethanesulfonyl chloride imparts specific electronic and steric properties that can influence the reactivity and selectivity of sulfonamide bond formation. This makes the compound particularly useful in designing molecules with tailored biological profiles.

Recent studies have demonstrated the role of 2-(4-Chlorophenyl)ethanesulfonyl chloride in the synthesis of novel sulfonamide-based inhibitors targeting enzyme-catalyzed processes relevant to human diseases. For instance, researchers have leveraged this intermediate to develop potent inhibitors of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. The ability to functionalize the aromatic ring and sulfonyl group with various substituents allows for fine-tuning of binding interactions with biological targets, thereby enhancing drug efficacy and minimizing off-target effects.

The chemical properties of 2-(4-Chlorophenyl)ethanesulfonyl chloride make it an attractive candidate for use in transition-metal-catalyzed cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions often involve the coupling of aryl halides or sulfonates with organometallic reagents, enabling the formation of carbon-carbon bonds under mild conditions. The chlorosulfonyl group in this compound can be selectively transformed into other functional groups through nucleophilic aromatic substitution or metal-mediated reactions, providing synthetic chemists with multiple pathways to explore.

From a computational chemistry perspective, the reactivity of 2-(4-Chlorophenyl)ethanesulfonyl chloride has been scrutinized using density functional theory (DFT) calculations to understand its interaction with nucleophilic substrates. These studies have provided insights into the electronic distribution across the molecule and how it influences reaction mechanisms. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to predict reaction outcomes and optimize synthetic strategies before conducting experimental work.

The pharmaceutical industry has also recognized the importance of 2-(4-Chlorophenyl)ethanesulfonyl chloride as a key intermediate in large-scale manufacturing processes. Its stability under storage conditions and compatibility with standard synthetic protocols make it a reliable choice for industrial applications. Moreover, advancements in green chemistry principles have prompted investigations into more sustainable methods for producing this compound, including solvent-free reactions and catalytic processes that minimize waste generation.

In conclusion, 2-(4-Chlorophenyl)ethanesulfonyl chloride (CAS No. 76653-13-9) represents a cornerstone in synthetic organic chemistry and pharmaceutical research. Its unique structural features enable diverse applications in drug development, from constructing biologically active molecules to optimizing synthetic pathways through computational modeling. As research continues to uncover new therapeutic targets and innovative synthetic techniques, the significance of this compound is expected to grow further, solidifying its role as an indispensable tool in modern chemistry.